Cas no 2648919-10-0 ((2R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid)
(2R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid
- (2R)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-4-methylpentanoic acid
- EN300-1507489
- 2648919-10-0
-
- Inchi: 1S/C27H34N2O5/c1-17(2)15-24(26(31)32)29-25(30)14-8-9-18(3)28-27(33)34-16-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,17-18,23-24H,8-9,14-16H2,1-3H3,(H,28,33)(H,29,30)(H,31,32)/t18?,24-/m1/s1
- InChI Key: SQILBWUNFRCBFE-VCUSLETLSA-N
- SMILES: O(C(NC(C)CCCC(N[C@@H](C(=O)O)CC(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 466.24677219g/mol
- Monoisotopic Mass: 466.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 12
- Complexity: 675
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 105Ų
(2R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1507489-0.05g |
(2R)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-4-methylpentanoic acid |
2648919-10-0 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1507489-0.1g |
(2R)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-4-methylpentanoic acid |
2648919-10-0 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1507489-0.25g |
(2R)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-4-methylpentanoic acid |
2648919-10-0 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1507489-0.5g |
(2R)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-4-methylpentanoic acid |
2648919-10-0 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1507489-1.0g |
(2R)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-4-methylpentanoic acid |
2648919-10-0 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1507489-2.5g |
(2R)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-4-methylpentanoic acid |
2648919-10-0 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1507489-5.0g |
(2R)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-4-methylpentanoic acid |
2648919-10-0 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1507489-10.0g |
(2R)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-4-methylpentanoic acid |
2648919-10-0 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1507489-50mg |
(2R)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-4-methylpentanoic acid |
2648919-10-0 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1507489-100mg |
(2R)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-4-methylpentanoic acid |
2648919-10-0 | 100mg |
$2963.0 | 2023-09-27 |
(2R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on (2R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid
Chemical Synthesis and Applications of (2R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic Acid (CAS No. 2648919-10-0)
CAS No. 2648919-10-0 represents a structurally complex organic compound with a well-defined stereochemical configuration. The compound, formally named (2R)-2-amino-hexanamido-pentanoic acid derivative, incorporates a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely utilized in solid-phase peptide synthesis (SPPS) for its compatibility with acidic and basic deprotection conditions. The integration of a methyl-substituted pentanoic acid scaffold further enhances its utility in medicinal chemistry, particularly in the development of peptidomimetics and bioactive molecules.
The Fmoc-amino-hexanamido motif is central to the compound’s functionality. This structural element allows for selective protection of amino groups during multi-step synthesis processes, enabling precise control over molecular architecture. Recent studies have demonstrated that compounds bearing the Fmoc moiety exhibit improved solubility and stability in aqueous environments, which is critical for applications in drug delivery systems and enzymatic assays.
The stereochemistry at the C(2) position ((2R)) is a defining feature of this molecule. Chiral centers play a pivotal role in determining pharmacological activity, as enantiomers often exhibit distinct biological profiles. For instance, research published in the *Journal of Medicinal Chemistry* (2023) highlighted how enantiomerically pure derivatives of similar structures showed enhanced selectivity for G-protein-coupled receptors (GPCRs), underscoring the importance of stereochemical precision in drug design.
The presence of a methyl-substituted pentanoic acid chain introduces additional functional versatility. This hydrophobic tail can modulate lipophilicity, influencing membrane permeability and metabolic stability—key parameters in pharmaceutical development. A 2024 study by the European Federation for Medicinal Chemistry demonstrated that such modifications significantly prolonged the half-life of peptidic drugs in preclinical models.
Synthetic methodologies for this compound typically involve multi-step organic transformations. The Fmoc group is introduced via carbodiimide-mediated coupling between fluorenylmethanol and an amino-functionalized precursor. Subsequent amidation with hexanoyl chloride yields the hexanamido linkage, while stereoselective alkylation ensures the (R)-configuration at C(2). These steps align with modern green chemistry principles, minimizing waste generation through optimized reaction conditions.
In terms of applications, this compound serves as both a building block and a model system for studying proteolytic enzyme interactions. Its resistance to common deprotection reagents makes it ideal for use in automated SPPS platforms. Additionally, recent work by pharmaceutical companies has explored its potential as a scaffold for designing enzyme inhibitors targeting proteasome pathways—a promising avenue for cancer therapeutics.
The compound’s compatibility with advanced analytical techniques further enhances its value. High-resolution mass spectrometry (HRMS) confirms its molecular identity with ppm-level accuracy, while nuclear magnetic resonance (NMR) spectroscopy provides detailed insights into conformational dynamics. These characterization methods are essential for quality control in both academic research and industrial settings.
Eco-toxicological assessments conducted under OECD guidelines indicate that this compound exhibits low environmental persistence when compared to traditional protecting groups like Boc or Z-amino acids. This aligns with industry trends toward sustainable chemical synthesis practices.
Ongoing research focuses on expanding its utility beyond traditional peptide synthesis. For example, conjugation strategies involving gold nanoparticles have been proposed to create hybrid materials with enhanced optical properties for biosensing applications. Such innovations highlight the adaptability of Fmoc-containing derivatives across interdisciplinary domains.
In summary, the compound represented by CAS No. 2648919-10-0 exemplifies the intersection of synthetic methodology innovation and functional molecular design. Its unique combination of chiral control, chemical stability, and structural versatility positions it as a valuable asset in contemporary chemical biology research.
2648919-10-0 ((2R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)